Cas no 631-69-6 (β-Boswellic Acid)

• Product Name: β-Boswellic Acid
• CAS No: 631-69-6
• MF: C₃₀H₄₈O₃
• MW: 456.7003
• MDL: MFCD04039448
• CID: 39293
• PubChem ID: 329768805
• Update Time: 2025-10-05

β-Boswellic Acid Chemical and Physical Properties

Names and Identifiers

• beta-Boswellic Acid
• β-Boswellic acid
• BOSWELLIC ACID, B-(P)
• ß-BOSWELLIC ACID
• (3α,4β)-3-Hydroxyurs-12-en-23-oic acid
• 3α-Hydroxyurs-12-en-24-oic acid
• Beta Boswellic Acid
• beta-Boswellic acid , HPLC Grade
• (3R,4As,11R,12S,12aR,14aR)-3-hydroxy-4,6a,6b,8a,11,12,14b-heptamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a,
• (3R,4As,11R,12S,12aR,14aR)-3-hydroxy-4,6a,6b,8a,11,12,14b-heptamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a,14,14a-tetradecahydro-1H-picene-4-carboxylic acid
• AKOS015897120
• CS-0022784
• (3alpha,4beta)-3-hydroxy-Urs-12-en-23-oic acid
• NCGC00247633-01
• .BETA.-BOSWELLIC ACID [MI]
• no translation
• (3alpha,4beta)-3-Hydroxyurs-12-en-23-oic acid
• (3R,4R,4aR,6aR,6bS,8aR,11R,12S,12aR,14aR,14bR)-3-hydroxy-4,6a,6b,8a,11,12,14b-heptamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,14,14a,14b-icosahydropicene-4-carboxylic acid
• CHEBI:192014
• HY-N2513
• .BETA.-BOSWELLIC ACID
• LMPR0106180011
• UNII-B252M1YO2V
• (3R,4R,4aR,6aR,6bS,8aR,11R,12S,12aR,14aR,14bR)-3-hydroxy-4,6a,6b,8a,11,12,14b-heptamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a,14,14a-tetradecahydro-1H-picene-4-carboxylic acid
• beta-Boswellic acid, analytical standard
• 3.ALPHA.-HYDROXYURS-12-EN-24-OIC ACID
• b-Boswellic acid
• 631-69-6
• B252M1YO2V
• Boswellic acid
• CHEMBL267225
• Urs-12-en-24-oic acid, 3.alpha.-hydroxy-
• MLS000697685
• Urs-12-en-23-oic acid, 3-hydroxy-, (3alpha,4beta)-
• 3alpha-Hydroxyurs-12-en-24-oic acid
• Q27274271
• SMR000445587
• DTXSID2057578
• MFCD04039448
• BDBM50241260
• (3alpha,4beta)-3-hydroxy-Urs-12-en-23-oate
• .BETA.-BOSWELLIC ACID (CONSTITUENT OF BOSWELLIA SERRATA) [DSC]
• SCHEMBL4385785
• (4R)-3alpha-Hydroxyurs-12-en-24-oic acid
• 3-Hydroxy-12-ursen-24-oic acid
• AC-30252
• Urs-12-en-23-oic acid, 3-hydroxy-, (3.alpha.,4.beta.)-
• β-BA
• ConMedNP.2741
• BETA-BOSWELLIC ACID (CONSTITUENT OF BOSWELLIA SERRATA)
• NBGQZFQREPIKMG-PONOSELZSA-N
• 12-Ursene-3,24-diol
• Boswellate
• URS-12-EN-24-OIC ACID, 3ALPHA-HYDROXY-
• b-Boswellate
• DTXCID2020428
• beta-Boswellate
• β-Boswellic Acid

• MDL： MFCD04039448
• Inchi： 1S/C30H48O3/c1-18-10-13-26(3)16-17-28(5)20(24(26)19(18)2)8-9-21-27(4)14-12-23(31)30(7,25(32)33)22(27)11-15-29(21,28)6/h8,18-19,21-24,31H,9-17H2,1-7H3,(H,32,33)/t18-,19+,21-,22+,23-,24+,26?,27?,28?,29?,30?/m1/s1
• InChI Key： NBGQZFQREPIKMG-RFHKUVPWSA-N
• SMILES： O([H])[C@]1([H])C([H])([H])C([H])([H])C2(C([H])([H])[H])[C@@]([H])(C1(C(=O)O[H])C([H])([H])[H])C([H])([H])C([H])([H])C1(C([H])([H])[H])C3(C([H])([H])[H])C([H])([H])C([H])([H])C4(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[H])[C@]([H])(C([H])([H])[H])[C@@]4([H])C3=C([H])C([H])([H])[C@@]12[H]

Computed Properties

• Exact Mass: 456.36000
• Monoisotopic Mass: 456.36034539 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 1
• Complexity: 878
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• Molecular Weight: 456.7
• XLogP3: 8.3

Experimental Properties

• Color/Form: White cryst.
• Density: 1.09
• Melting Point: 130-135°C
• Boiling Point: 556.0±50.0℃ at 760 mmHg
• Flash Point: 304.1 °C
• Refractive Index: 1.555
• Solubility: 0.001876 mg/L @ 25 °C (est)
• PSA: 57.53000
• LogP: 7.08950
• Specific Rotation: D +107° (c = 0.75 in CHCl3)

β-Boswellic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Triterpenoids

Additional information on β-Boswellic Acid

β-Boswellic Acid: A Comprehensive Overview

β-Boswellic Acid, also known as 3-O-Acetyl-11-keto-β-boswellic acid, is a triterpenoid compound with the CAS number CAS No. 631-69-6. It is a key constituent of the resin extracted from the Boswellia serrata tree, commonly referred to as frankincense. This compound has garnered significant attention in recent years due to its diverse pharmacological activities and potential therapeutic applications.

The chemical structure of β-Boswellic Acid is characterized by a pentacyclic triterpene skeleton, which contributes to its unique biological properties. Recent studies have highlighted its anti-inflammatory, anti-cancer, and neuroprotective effects, making it a subject of interest in both traditional and modern medicine. Its ability to inhibit 5-lipoxygenase (5-LOX), an enzyme involved in the inflammatory response, has been extensively studied and validated in preclinical models.

In terms of pharmacokinetics, research has shown that β-Boswellic Acid exhibits moderate bioavailability when administered orally. However, its efficacy can be enhanced through the use of nanotechnology-based delivery systems, such as liposomes or nanoparticles, which improve its solubility and stability. These advancements have opened new avenues for its application in targeted drug delivery systems.

The anti-cancer potential of β-Boswellic Acid has been explored in various cancer models. Studies have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells, suggesting a selective cytotoxicity mechanism. Additionally, it has been shown to enhance the efficacy of conventional chemotherapy drugs by modulating drug-resistant pathways in cancer cells.

In the context of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, β-Boswellic Acid has exhibited neuroprotective properties by reducing oxidative stress and inflammation. Recent research has also explored its potential as a cognitive enhancer, with promising results in animal models of memory impairment.

The global market for natural products with bioactive properties is rapidly growing, and β-Boswellic Acid is poised to play a significant role in this sector. Its application extends beyond pharmaceuticals to include nutraceuticals and cosmeceuticals, where it is valued for its anti-aging and skin protective properties.

In conclusion, β-Boswellic Acid, with its CAS number CAS No. 631-69-6, represents a versatile compound with immense therapeutic potential. As research continues to uncover its mechanisms of action and clinical applications, it is expected to become an integral component of innovative therapeutic strategies in the near future.